Cas no 866725-90-8 (3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one)
3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one
- 3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxyquinolin-4-one
- 1-(2-chlorobenzyl)-6,7-dimethoxy-3-(phenylsulfonyl)quinolin-4(1H)-one
- 866725-90-8
- F1604-0391
- 3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one
- AKOS001838242
-
- Inchi: 1S/C24H20ClNO5S/c1-30-21-12-18-20(13-22(21)31-2)26(14-16-8-6-7-11-19(16)25)15-23(24(18)27)32(28,29)17-9-4-3-5-10-17/h3-13,15H,14H2,1-2H3
- InChI Key: AQEOQGAKVRZKLP-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2Cl)C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 469.0750716g/mol
- Monoisotopic Mass: 469.0750716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 804
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 81.3Ų
3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1604-0391-2μmol |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-5μmol |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-10μmol |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-20μmol |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-1mg |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-2mg |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-3mg |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-4mg |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-5mg |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1604-0391-10mg |
3-(benzenesulfonyl)-1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-1,4-dihydroquinolin-4-one |
866725-90-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one
Professional Introduction to 3-(benzenesulfonyl)-1-(2-chlorophenyl)-methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one (CAS No. 866725-90-8)
3-(benzenesulfonyl)-1-(2-chlorophenyl)-methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 866725-90-8, belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of biological activities. The presence of multiple functional groups, including a benzenesulfonyl moiety and a 2-chlorophenyl substituent, along with the dimethoxy groups on the quinoline core, contributes to its unique chemical properties and potential pharmacological effects.
The synthesis of this compound involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The benzenesulfonyl group is a key feature that often enhances the binding affinity of molecules to biological targets, while the 2-chlorophenyl moiety can influence metabolic stability and pharmacokinetic profiles. The dimethoxy substituents on the quinoline ring further modulate the electronic properties of the molecule, potentially affecting its interaction with enzymes and receptors.
In recent years, quinoline derivatives have been extensively studied for their potential in treating various diseases, including infectious disorders and cancer. The structural framework of 3-(benzenesulfonyl)-1-(2-chlorophenyl)-methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one aligns well with this trend, as it combines elements known to exhibit biological activity. For instance, quinoline-based compounds have shown promise in inhibiting bacterial enzymes and viral proteases, making them valuable candidates for drug development.
One of the most compelling aspects of this compound is its potential as an antiviral agent. The benzenesulfonyl group can serve as a scaffold for designing molecules that disrupt viral replication cycles. Additionally, the 2-chlorophenyl substituent may enhance the molecule's ability to cross biological membranes, improving its bioavailability. These features are particularly relevant in the context of emerging viral threats, where rapid development of effective antiviral drugs is crucial.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular docking studies and virtual screening techniques, scientists have been able to identify promising candidates like 3-(benzenesulfonyl) -1-(2-chlorophenyl) -methyl -6,7- dimethoxy -1 ,4 -dihydroquinolin -4-one for further experimental validation. These computational approaches have significantly accelerated the drug discovery process, allowing for more targeted and efficient research.
The pharmacological profile of this compound is further enriched by its interaction with cellular signaling pathways. Quinoline derivatives are known to modulate various intracellular processes, including those involving kinases and transcription factors. The presence of the benzenesulfonyl group may enhance binding to specific enzymes involved in cancer progression or inflammation, while the dimethoxy groups could influence receptor agonism or antagonism.
In clinical settings, the development of novel therapeutic agents requires rigorous testing to ensure safety and efficacy. Preclinical studies have begun to explore the potential applications of 3-(benzenesulfonyl) -1-(2-chlorophenyl) -methyl -6 ,7 - dimethoxy -1 ,4 -dihydroquinolin -4-one in models of infectious diseases and cancer. Initial results suggest that this compound exhibits promising activity against certain pathogens and tumor cell lines. However, further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.
The chemical synthesis of this compound also presents an opportunity for innovation in synthetic methodology. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and sustainable routes to complex molecules. By incorporating these methods into the synthesis of 3-( benzenesulfonyl) -1-( 2-chlorophenyl) -methyl -6 ,7 - dimethoxy) -1 ,4 -dihydroquinolin -4-one , researchers can improve yield and reduce waste production.
The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By exploring new synthetic strategies and leveraging advanced computational tools, scientists can continue to refine its pharmacological properties. Additionally, collaborations between academia and industry are essential for translating laboratory findings into clinical reality.
In conclusion,3-(benzenesulfonyl))-1-( 2-chlorophenyl) )methyl-6,7-dimethoxy--1,4-dihydroquinolin--4-one (CAS No.*866725--90--8*) represents a significant advancement in pharmaceutical chemistry.* Its unique structural features* combined* with* promising preliminary findings* make it* a valuable candidate* for further exploration.* As research progresses,* this compound* has*the potential*to contribute*to novel treatments*for various diseases,* enhancing human health*and well-being.*
866725-90-8 (3-(benzenesulfonyl)-1-(2-chlorophenyl)methyl-6,7-dimethoxy-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)